Cas no 1797304-86-9 (4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide)

4-[3-(4-Fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide is a structurally complex sulfonamide derivative featuring a fluorophenyl-substituted azepane ring coupled to a dimethylbenzene sulfonamide moiety. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in the development of biologically active molecules. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the azepane ring contributes to conformational flexibility, potentially improving target engagement. The sulfonamide group offers opportunities for further derivatization, making it a versatile intermediate for drug discovery. Its well-defined structure and synthetic accessibility support its utility in exploratory research and lead optimization studies.

4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide structure

1797304-86-9 structure

Product Name:4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide

CAS No:1797304-86-9

MF:C₂₁H₂₅FN₂O₃S

MW:404.498207807541

CID:5373019

Update Time:2025-10-28

4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-[[3-(4-Fluorophenyl)hexahydro-1H-azepin-1-yl]carbonyl]-N,N-dimethylbenzenesulfonamide
- 4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide
- Inchi： 1S/C21H25FN2O3S/c1-23(2)28(26,27)20-12-8-17(9-13-20)21(25)24-14-4-3-5-18(15-24)16-6-10-19(22)11-7-16/h6-13,18H,3-5,14-15H2,1-2H3
- InChI Key： IDOZCIAWHCPDGO-UHFFFAOYSA-N
- SMILES： C1(S(N(C)C)(=O)=O)=CC=C(C(N2CCCCC(C3=CC=C(F)C=C3)C2)=O)C=C1

Experimental Properties

Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 561.6±60.0 °C(Predicted)
pka: -2.38±0.40(Predicted)

4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6381-4163-2μmol	4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide	1797304-86-9	2μmol	$57.0	2023-09-09
Life Chemicals	F6381-4163-5μmol	4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide	1797304-86-9	5μmol	$63.0	2023-09-09
Life Chemicals	F6381-4163-10μmol	4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide	1797304-86-9	10μmol	$69.0	2023-09-09
Life Chemicals	F6381-4163-20μmol	4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide	1797304-86-9	20μmol	$79.0	2023-09-09
Life Chemicals	F6381-4163-1mg	4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide	1797304-86-9	1mg	$54.0	2023-09-09
Life Chemicals	F6381-4163-2mg	4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide	1797304-86-9	2mg	$59.0	2023-09-09
Life Chemicals	F6381-4163-3mg	4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide	1797304-86-9	3mg	$63.0	2023-09-09
Life Chemicals	F6381-4163-4mg	4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide	1797304-86-9	4mg	$66.0	2023-09-09
Life Chemicals	F6381-4163-5mg	4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide	1797304-86-9	5mg	$69.0	2023-09-09
Life Chemicals	F6381-4163-10mg	4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide	1797304-86-9	10mg	$79.0	2023-09-09

4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on 4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide

4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide (CAS No. 1797304-86-9)

The compound 4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide, identified by the CAS registry number CAS No. 1797304-86-9, is a highly specialized organic chemical with a complex structure that has garnered significant attention in the fields of pharmaceuticals, materials science, and advanced chemical synthesis. This compound is characterized by its unique molecular architecture, which includes a sulfonamide group attached to a benzene ring, further substituted with a dimethylamino group and a carbonyl-linked azepane moiety containing a fluorophenyl substituent.

Recent studies have highlighted the potential of this compound in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties. The presence of the fluorophenyl group introduces electronic and steric effects that can modulate the compound's interaction with biological targets, making it a promising candidate for therapeutic applications. Researchers have explored its role as a potential inhibitor of various enzymes and receptors, contributing to its evaluation in disease models such as cancer and neurodegenerative disorders.

In addition to its pharmacological relevance, this compound has also been investigated for its material properties. The azepane ring system provides structural rigidity, which can be advantageous in the development of advanced materials with tailored mechanical and thermal characteristics. Recent advancements in polymer chemistry have leveraged this compound as a building block for constructing high-performance polymers, showcasing its versatility across multiple disciplines.

The synthesis of 4-[3-(4-fluorophenyl)azepane-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide involves multi-step organic reactions, including Friedel-Crafts acylation, amide bond formation, and sulfonation processes. These reactions require precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies have optimized these steps, enabling scalable production for both research and industrial applications.

From an environmental standpoint, the compound's stability and biodegradability are critical considerations for its sustainable use. Recent eco-toxicological studies have assessed its impact on aquatic ecosystems, providing valuable insights into its safe handling and disposal practices. These findings underscore the importance of responsible chemical management to mitigate potential environmental risks associated with its use.

In conclusion, CAS No. 1797304-86-9 represents a cutting-edge chemical entity with diverse applications across multiple scientific domains. Its intricate structure and functional groups offer immense potential for innovation in drug discovery, materials science, and beyond. As research continues to unravel its full capabilities, this compound stands at the forefront of modern chemical innovation.